2-[4-(butan-2-yl)phenoxy]-N-(2,6-dimethylphenyl)acetamide

• Molecular Formula: C20H25NO2
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 2-(4-butan-2-ylphenoxy)-N-(2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C20H25NO2/c1-5-14(2)17-9-11-18(12-10-17)23-13-19(22)21-20-15(3)7-6-8-16(20)4/h6-12,14H,5,13H2,1-4H3,(H,21,22)
• InChI Key: BKZDTMRUGVJKCA-UHFFFAOYSA-N
• SMILES: CCC(C)C1=CC=C(C=C1)OCC(=O)NC2=C(C=CC=C2C)C

Description

2-[4-(butan-2-yl)phenoxy]-N-(2,6-dimethylphenyl)acetamide, commonly known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is an enzyme that plays a crucial role in regulating cellular energy metabolism. A-769662 has gained much attention in the scientific community due to its potential therapeutic applications in treating metabolic disorders such as diabetes, obesity, and cancer.

Mechanism of Action

A-769662 activates 2-[4-(butan-2-yl)phenoxy]-N-(2,6-dimethylphenyl)acetamide by binding to the γ-subunit of the enzyme, leading to conformational changes that increase the activity of the enzyme. 2-[4-(butan-2-yl)phenoxy]-N-(2,6-dimethylphenyl)acetamide activation by A-769662 results in the phosphorylation of downstream targets, including acetyl-CoA carboxylase (ACC) and 3-hydroxy-3-methylglutaryl-CoA reductase (HMGCR), leading to decreased lipogenesis and cholesterol synthesis, respectively.
Biochemical and Physiological Effects:
A-769662 has been shown to have numerous biochemical and physiological effects in preclinical models. Studies have shown that A-769662 can improve glucose uptake and insulin sensitivity in skeletal muscle and adipose tissue. A-769662 has also been shown to decrease hepatic glucose production and increase fatty acid oxidation in the liver. In addition, A-769662 has been shown to have anti-tumor properties, leading to decreased cell proliferation and increased apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using A-769662 in lab experiments include its specificity for 2-[4-(butan-2-yl)phenoxy]-N-(2,6-dimethylphenyl)acetamide activation and its ability to activate the enzyme in various tissues. However, the limitations of using A-769662 include its potential toxicity and the need for expertise in organic chemistry for its synthesis.

Future Directions

For research on A-769662 include investigating its potential therapeutic applications in treating metabolic disorders and cancer. Studies are also needed to determine the optimal dosage and duration of treatment with A-769662 and to investigate potential side effects of the compound. In addition, further research is needed to develop more efficient synthesis methods for A-769662 and to identify other compounds that can activate 2-[4-(butan-2-yl)phenoxy]-N-(2,6-dimethylphenyl)acetamide.

Synthesis Methods

The synthesis of A-769662 involves a multi-step process, starting with the reaction of 2-bromo-4-(butan-2-yl)phenol with 2,6-dimethylphenylamine to form an intermediate product. The intermediate product is then subjected to a series of reactions, including acylation and deprotection, to yield the final product, A-769662. The synthesis of A-769662 is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

A-769662 has been extensively studied in preclinical models for its potential therapeutic applications in treating metabolic disorders. Studies have shown that A-769662 can activate 2-[4-(butan-2-yl)phenoxy]-N-(2,6-dimethylphenyl)acetamide in various tissues, including liver, muscle, and adipose tissue, leading to improved glucose uptake and lipid metabolism. A-769662 has also been shown to have anti-tumor properties, making it a potential candidate for cancer therapy.